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Compound of Interest

Compound Name: FANFT

Cat. No.: B1219375 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides a comprehensive overview of the safety and

handling precautions for N-[4-(5-Nitro-2-furyl)-2-thiazolyl]formamide (FANFT), a potent

carcinogen and mutagen.

Chemical and Physical Properties
FANFT is a dark yellow to gold solid powder. A summary of its key physical and chemical

properties is provided in the table below.
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Property Value Source

Appearance
Dark yellow or gold solid

powder

Molecular Formula C8H5N3O4S

Molecular Weight 267.22 g/mol

Melting Point 287-289 °C

Water Solubility Insoluble

Stability
Stable under recommended

storage conditions.

Incompatibilities

Acids, diazo and azo

compounds, halocarbons,

isocyanates, aldehydes, alkali

metals, nitrides, hydrides, and

other strong reducing agents.

Toxicological Information
FANFT is a known potent tumor initiator and mutagen. It has been shown to cause bladder

tumors in all animal species studied and is mutagenic to many bacteria. When heated to

decomposition, it emits very toxic fumes of sulfur oxides and nitrogen oxides.

Quantitative Toxicity Data:

Route Species Value

Oral LD50 Rat >2000 mg/kg

Dermal LD50 Rabbit >2000 mg/kg

Note: This data is based on available information and may not be exhaustive.

Health Hazards and First Aid
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Primary Routes of Exposure: Inhalation, skin contact, eye contact, ingestion.

Health Effects:

Acute: May cause irritation to the skin, eyes, and respiratory tract.

Chronic: Confirmed carcinogen and mutagen. Prolonged or repeated exposure may cause

damage to organs.

First Aid Measures:

Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash the skin with plenty of soap

and water for at least 15 minutes while removing

contaminated clothing and shoes. Seek

immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Personal Protective Equipment (PPE)
Due to the high hazard associated with FANFT, strict adherence to PPE protocols is

mandatory.
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Protection Type Recommended Equipment

Respiratory

A NIOSH-approved full-facepiece respirator with

appropriate cartridges for organic vapors and

particulates.

Hand
Chemical-resistant gloves (e.g., nitrile,

neoprene).

Eye Chemical safety goggles or a face shield.

Skin and Body
A chemical-resistant lab coat or disposable

coveralls. Closed-toe shoes.

Handling and Storage
Handling:

Work with FANFT should be conducted in a designated area, such as a certified chemical

fume hood or a glove box.

Avoid the creation of dust. Use wet methods for cleaning if possible.

All equipment and surfaces that come into contact with FANFT should be decontaminated

after use.

Storage:

Store in a tightly sealed, labeled container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials.

Spill and Disposal Procedures
Spill Cleanup:

Evacuate the area and restrict access.
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Wear appropriate PPE as outlined in Section 4.

Cover the spill with an absorbent material (e.g., vermiculite, sand).

Carefully collect the absorbed material into a sealed, labeled container for hazardous waste.

Decontaminate the spill area with a suitable cleaning agent (e.g., a 10% bleach solution),

followed by a rinse with water.

Waste Disposal:

All FANFT waste, including contaminated materials, must be disposed of as hazardous

waste in accordance with local, state, and federal regulations.

Experimental Protocols
Protocol for Weighing FANFT Powder:

Preparation:

Ensure the chemical fume hood or glove box is certified and functioning correctly.

Don all required PPE.

Prepare all necessary equipment (e.g., analytical balance, spatulas, weighing paper,

waste container) inside the containment area.

Weighing:

Carefully open the FANFT container inside the fume hood.

Using a clean spatula, transfer the desired amount of powder onto weighing paper on the

analytical balance.

Avoid any sudden movements that could generate dust.

Post-Weighing:

Securely close the FANFT container.
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Carefully transfer the weighed powder to the reaction vessel.

Dispose of the weighing paper and any contaminated utensils in the designated

hazardous waste container.

Decontaminate the balance and the surrounding work area.

Visualizations
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Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Prepare Containment Area (Fume Hood/Glove Box)

Weigh/Manipulate FANFT Powder

Perform Experimental Procedure

Decontaminate Equipment and Work Area

Segregate and Label Hazardous Waste

Dispose of Waste via Approved Channels

Click to download full resolution via product page

Caption: Workflow for the safe handling of FANFT powder.
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FANFT Spill Occurs

Assess Spill Size and Location

Small, Contained Spill?

Follow Spill Cleanup Protocol (with PPE)

Yes

Large or Uncontained Spill

No

Evacuate Area, Alert Others

Contact Environmental Health & Safety

Decontaminate and Document

Click to download full resolution via product page

Caption: Decision tree for responding to a FANFT powder spill.

To cite this document: BenchChem. [In-Depth Technical Guide to the Safe Handling of
FANFT Powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219375#safety-and-handling-precautions-for-fanft-
powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1219375?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

